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Compound of Interest

Compound Name:
1-(2,4-dihydroxyphenyl)-2-

methoxyethanone

Cat. No.: B1294730 Get Quote

An In-depth Technical Guide to 1-(2,4-
dihydroxyphenyl)-2-methoxyethanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone, a phenolic ketone of interest in

medicinal chemistry and drug development. This document details its known physical and

chemical constants, provides detailed experimental protocols for its synthesis and analysis, and

explores its potential biological significance through a proposed signaling pathway based on

the known activities of structurally related compounds. All quantitative data is presented in

clear, tabular format, and complex processes are visualized using logical diagrams.

Physical and Chemical Constants
1-(2,4-dihydroxyphenyl)-2-methoxyethanone, also known as 2',4'-Dihydroxy-2-

methoxyacetophenone, possesses the following physical and chemical properties. While

experimental data for some constants are available, others are predicted based on

computational models for structurally similar compounds.
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Property Value Source

Molecular Formula C₉H₁₀O₄ Experimental[1][2][3][4][5][6]

Molecular Weight 182.17 g/mol Experimental[1][2][4][5][6]

CAS Number 57280-75-8 Experimental[1][2][3][4][5][6]

Melting Point 138–139 °C Experimental[2][5]

Boiling Point 315.6 °C at 760 mmHg

Predicted for 1-(4-

hydroxyphenyl)-2-

methoxyethanone[1]

Density 1.168 g/cm³

Predicted for 1-(4-

hydroxyphenyl)-2-

methoxyethanone[1]

pKa Not available

Solubility Soluble in methanol.
Inferred from purification

protocols[7]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis, purification, and

analysis of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone. These protocols are based on

established methods for similar compounds.

Synthesis via Hoesch Reaction
The synthesis of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone can be achieved via the

Hoesch reaction, which involves the acylation of an electron-rich aromatic compound

(resorcinol) with a nitrile (methoxyacetonitrile).[2]

Materials:

Resorcinol

Methoxyacetonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.guidechem.com/dictionary/en/32136-81-5.html
https://en.wikipedia.org/wiki/Hoesch_reaction
https://www.organicreactions.org/pubchapter/the-hoesch-synthesis/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8224619_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8224619_en.htm
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/309328
https://www.guidechem.com/dictionary/en/32136-81-5.html
https://en.wikipedia.org/wiki/Hoesch_reaction
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8224619_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8224619_en.htm
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/309328
https://www.guidechem.com/dictionary/en/32136-81-5.html
https://en.wikipedia.org/wiki/Hoesch_reaction
https://www.organicreactions.org/pubchapter/the-hoesch-synthesis/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8224619_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8224619_en.htm
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/309328
https://en.wikipedia.org/wiki/Hoesch_reaction
https://m.chemicalbook.com/ProductChemicalPropertiesCB8224619_en.htm
https://www.guidechem.com/dictionary/en/32136-81-5.html
https://www.guidechem.com/dictionary/en/32136-81-5.html
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.psjd-3d245cda-5ec1-4222-97c6-3e50f631b23f/c/WNOFNS_46__2023__46-52.pdf
https://www.benchchem.com/product/b1294730?utm_src=pdf-body
https://www.benchchem.com/product/b1294730?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hoesch_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous diethyl ether

Anhydrous zinc chloride (catalyst)

Gaseous hydrogen chloride

Ice

Hydrochloric acid (for hydrolysis)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic

stirrer, a gas inlet tube, and a calcium chloride drying tube.

Reagent Addition: Equimolar amounts of resorcinol and methoxyacetonitrile are dissolved in

anhydrous diethyl ether in the flask. Anhydrous zinc chloride (as a Lewis acid catalyst) is

added.

Reaction Condition: The mixture is cooled in an ice bath, and a stream of dry hydrogen

chloride gas is passed through the solution with vigorous stirring.

Intermediate Formation: The reaction proceeds to form a ketimine intermediate, which often

precipitates from the solution.

Hydrolysis: After the reaction is complete, the ether is decanted, and the intermediate is

hydrolyzed by heating with aqueous hydrochloric acid.

Product Isolation: Upon cooling, 1-(2,4-dihydroxyphenyl)-2-methoxyethanone crystallizes

and can be collected by filtration.
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Caption: Workflow for the synthesis of 1-(2,4-dihydroxyphenyl)-2-methoxyethanone.

Purification by Recrystallization
The crude product can be purified by recrystallization from a suitable solvent, such as a

methanol-water mixture.[7]

Procedure:

Solvent Selection: The crude solid is dissolved in a minimum amount of hot methanol.

Hot Filtration: If insoluble impurities are present, the hot solution is filtered.

Crystallization: Water is added dropwise to the hot filtrate until turbidity persists. The solution

is then allowed to cool slowly to room temperature, followed by further cooling in an ice bath

to induce crystallization.
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Collection and Drying: The purified crystals are collected by vacuum filtration, washed with a

small amount of cold methanol-water, and dried under vacuum.

Analytical Methods
The purity and identity of the synthesized compound can be confirmed using the following

analytical techniques.

Analytical Technique Expected Observations

High-Performance Liquid Chromatography

(HPLC)

A single major peak on a reverse-phase C18

column using a mobile phase of acetonitrile and

water with a suitable acidic modifier.[8][9][10]

[11]

¹H-NMR Spectroscopy

Characteristic peaks corresponding to the

aromatic protons of the dihydroxyphenyl ring,

the methoxy group protons, and the methylene

protons.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

molecular weight of the compound (182.17 m/z).

[12]

Fourier-Transform Infrared (FTIR) Spectroscopy

Absorption bands corresponding to the hydroxyl

(O-H) groups, the carbonyl (C=O) group of the

ketone, and the C-O stretching of the ether and

phenol groups.[13][14][15]

Putative Biological Signaling Pathway
While there is no direct experimental evidence for the biological activity of 1-(2,4-
dihydroxyphenyl)-2-methoxyethanone, its structural similarity to other phenolic compounds

and 2',4'-dihydroxyacetophenone derivatives suggests potential antioxidant and anti-

inflammatory properties.[9] Phenolic compounds are known to exert their effects through

various signaling pathways. A putative mechanism of action is proposed below.

Proposed Anti-inflammatory and Antioxidant Pathway:
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Phenolic compounds can mitigate inflammation and oxidative stress through the modulation of

key signaling pathways. They can inhibit the production of pro-inflammatory mediators by

suppressing the nuclear factor-kappa B (NF-κB) pathway. Additionally, they can enhance the

cellular antioxidant defense system by activating the nuclear factor erythroid 2-related factor 2

(Nrf2) pathway.
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Caption: Proposed anti-inflammatory and antioxidant signaling pathway.
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Conclusion
1-(2,4-dihydroxyphenyl)-2-methoxyethanone is a phenolic ketone with potential for further

investigation in drug discovery. This guide provides a foundational understanding of its

physicochemical properties and offers detailed protocols for its synthesis and characterization.

The proposed biological signaling pathway, based on the activities of structurally related

compounds, suggests that its antioxidant and anti-inflammatory potential warrants further

experimental validation. This document serves as a valuable resource for researchers and

scientists in the field, facilitating future studies on this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Hoesch reaction - Wikipedia [en.wikipedia.org]

3. organicreactions.org [organicreactions.org]

4. 1-(2,4-DIHYDROXYPHENYL)-2-METHOXYETHAN-1-ONE CAS#: 57280-75-8
[amp.chemicalbook.com]

5. 1-(2,4-DIHYDROXYPHENYL)-2-METHOXYETHAN-1-ONE CAS#: 57280-75-8
[m.chemicalbook.com]

6. Substance Registry Services | US EPA [cdxapps.epa.gov]

7. psjd.icm.edu.pl [psjd.icm.edu.pl]

8. Separation of Acetophenone on Newcrom R1 HPLC column | SIELC Technologies
[sielc.com]

9. app.studyraid.com [app.studyraid.com]

10. [Determination of four acetophenones in Radix Cynanchi bungei by high performance
liquid chromatography-photodiode array detection] - PubMed [pubmed.ncbi.nlm.nih.gov]

11. tandfonline.com [tandfonline.com]

12. Ethanone, 1-(2,4-dihydroxyphenyl)- [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1294730?utm_src=pdf-body
https://www.benchchem.com/product/b1294730?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/32136-81-5.html
https://en.wikipedia.org/wiki/Hoesch_reaction
https://www.organicreactions.org/pubchapter/the-hoesch-synthesis/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8224619_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8224619_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8224619_en.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8224619_en.htm
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/309328
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.psjd-3d245cda-5ec1-4222-97c6-3e50f631b23f/c/WNOFNS_46__2023__46-52.pdf
https://sielc.com/separation-of-acetophenone-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-acetophenone-on-newcrom-c18-hplc-column
https://app.studyraid.com/en/read/15383/534067/tlc-and-hplc-analysis-of-acetophenone
https://pubmed.ncbi.nlm.nih.gov/19449554/
https://pubmed.ncbi.nlm.nih.gov/19449554/
https://www.tandfonline.com/doi/full/10.1080/10942912.2011.609952
https://webbook.nist.gov/cgi/cbook.cgi?ID=C89849&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. d-nb.info [d-nb.info]

14. Fluorescence and FTIR Spectra Analysis of Trans-A2B2-Substituted Di- and Tetra-
Phenyl Porphyrins - PMC [pmc.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Physical and chemical constants of 1-(2,4-
dihydroxyphenyl)-2-methoxyethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294730#physical-and-chemical-constants-of-1-2-4-
dihydroxyphenyl-2-methoxyethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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